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Compound of Interest

Compound Name: Genevant CL1 monohydrochloride

Cat. No.: B15137535

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of Genevant CL1 monohydrochloride stock solutions, a critical component in the formulation
of lipid nanoparticles (LNPs) for mRNA vaccine and therapeutic delivery.

Introduction

Genevant CL1 monohydrochloride is an ionizable lipid that is essential for the effective
encapsulation and delivery of nucleic acid payloads such as mRNA.[1] Proper preparation of a
stock solution is the foundational step for consistent and reproducible LNP formulation and
downstream applications. This document outlines the recommended procedures for dissolving
and storing Genevant CL1 monohydrochloride.
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Property Value Reference

5-(dimethylamino)-pentanoic
) acid, (62)-1,2-di-(42)-4-decen-
Chemical Name [2]
1-yl-6-dodecen-1-yl ester,

monohydrochloride

Molecular Formula C39H74CINO2 [3]
Molecular Weight 624.46 g/mol [3]
pKa 6.3 [1]]4]
Appearance Colorless to light yellow liquid [4]
Purity >95% [2]

Experimental Protocols
Materials and Equipment

Materials:

Genevant CL1 monohydrochloride

Dimethyl sulfoxide (DMSO), anhydrous/hygroscopic-free

Ethanol (EtOH), 200 proof (absolute)

Sterile, RNase-free microcentrifuge tubes or glass vials

Pipettes and sterile, RNase-free pipette tips
Equipment:

o Vortex mixer

o Water bath or heat block

» Ultrasonic bath (sonicator)
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e Analytical balance

e Fume hood

Stock Solution Preparation Protocol

This protocol details the preparation of a 100 mg/mL stock solution in DMSO. Adjustments can
be made based on experimental requirements.

Safety Precautions: Genevant CL1 monohydrochloride should be handled in a fume hood.
Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should
be worn at all times. Review the Safety Data Sheet (SDS) before use.[2]

Procedure:

e Weighing: Accurately weigh the desired amount of Genevant CL1 monohydrochloride in a
sterile, RNase-free tube or vial.

e Solvent Addition: Add the appropriate volume of newly opened, anhydrous DMSO to achieve
a final concentration of 100 mg/mL.[4]

o Note: The use of hygroscopic (wet) DMSO can significantly impact solubility.[4]
 Dissolution:

o Vortex the mixture thoroughly.

o To aid dissolution, warm the solution to 60°C.[4]

o Use an ultrasonic bath to ensure the lipid is completely dissolved.[4]

o The final solution should be clear and free of any particulates.
» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
RNase-free tubes to avoid repeated freeze-thaw cycles.[4]
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o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[4][5]

Alternative Solvent

Genevant CL1 can also be dissolved in ethanol.[2] The dissolution process may require
warming and vortexing, similar to the DMSO protocol. Ethanol is a common solvent used for

the subsequent formulation of lipid nanopatrticles.[6]

Application: Lipid Nanoparticle (LNP) Formulation
Workflow

A common application for a Genevant CL1 monohydrochloride stock solution is the
formulation of LNPs for mRNA delivery. The following diagram illustrates a general workflow for

this process.

Workflow for LNP Formulation

Lipid Phase Preparation

LNP Assembly & Purification

Rapid Mixing ) Buffer Exchange / Dialysis
(e.., Microflui dics) LNP Self-Assembly (e.. o PBS)

Sterile Filtration Final LNP Formulation
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Click to download full resolution via product page
Caption: General workflow for lipid nanoparticle (LNP) formulation.

Quantitative Data Summary

The following table provides a quick reference for preparing stock solutions of Genevant CL1
monohydrochloride in DMSO.[4]

Desired
. Volume of DMSO Volume of DMSO Volume of DMSO
Concentration

(mM) per 1 mg per 5 mg per 10 mg
1 1.7007 mL 8.5034 mL 17.0068 mL
5 0.3401 mL 1.7007 mL 3.4014 mL
10 0.1701 mL 0.8503 mL 1.7007 mL

Logical Relationship of LNP Components

The diagram below illustrates the logical relationship and roles of the typical components in an
LNP formulation for mRNA delivery.
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Caption: Logical relationship of key LNP components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Genevant CL1 Monohydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15137535#how-to-prepare-genevant-
cl1-monohydrochloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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